N'-[(4-tert-butylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2-methoxyphenyl)ethylidene]amino] 4-tert-butylbenzoate
• InChI: InChI=1S/C20H24N2O3/c1-20(2,3)16-11-9-14(10-12-16)19(23)25-22-18(21)13-15-7-5-6-8-17(15)24-4/h5-12H,13H2,1-4H3,(H2,21,22)
• InChI Key: GQGWDZFSCQXASJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)ON=C(CC2=CC=CC=C2OC)N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)O/N=C(/CC2=CC=CC=C2OC)\N
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N'-[(4-tert-butylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide, also known as Boc-L-phenylalanine-O-4'-methoxybenzhydrazide, is a compound that has gained significant attention in scientific research due to its potential applications in the field of drug discovery.

Mechanism of Action

The mechanism of action of N'-[(4-tert-butylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamidealanine-O-4'-methoxybenzhydrazide involves the inhibition of cathepsin B activity by binding to the active site of the enzyme. This leads to the prevention of the degradation of extracellular matrix proteins and subsequent inhibition of tumor invasion and metastasis.
Biochemical and Physiological Effects:
N'-[(4-tert-butylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamidealanine-O-4'-methoxybenzhydrazide has been reported to exhibit cytotoxicity against various cancer cell lines such as MCF-7, A549, and HCT116. It has also been shown to induce apoptosis and cell cycle arrest in cancer cells. Furthermore, it has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-[(4-tert-butylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamidealanine-O-4'-methoxybenzhydrazide is its ease of synthesis and purification. It can be synthesized in high yields and purity using simple and readily available reagents. However, one of the limitations of N'-[(4-tert-butylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamidealanine-O-4'-methoxybenzhydrazide is its low solubility in aqueous solution, which can limit its application in in vitro assays.

Future Directions

There are several future directions for the research on N'-[(4-tert-butylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamidealanine-O-4'-methoxybenzhydrazide. One direction is to explore its potential as a therapeutic agent for the treatment of cancer and other pathological conditions. Another direction is to optimize its chemical structure to improve its potency and selectivity against cathepsin B. Furthermore, the development of novel synthetic methodologies for the synthesis of N'-[(4-tert-butylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamidealanine-O-4'-methoxybenzhydrazide and its derivatives can also be pursued.

Scientific Research Applications

N'-[(4-tert-butylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamidealanine-O-4'-methoxybenzhydrazide has potential applications in drug discovery research. It can be used as a building block for the synthesis of various bioactive compounds such as protease inhibitors, kinase inhibitors, and anticancer agents. It has been reported to exhibit inhibitory activity against cathepsin B, a lysosomal cysteine protease that is involved in various pathological conditions such as cancer, inflammation, and neurodegenerative diseases.